Cas no 92939-72-5 (p-(3-Aminopyrazol-4-yl)phenol hydrobromide)

• Product Name: p-(3-Aminopyrazol-4-yl)phenol hydrobromide
• CAS No: 92939-72-5
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 2699503
• PubChem ID: 24841367
• Update Time: 2025-04-21

p-(3-Aminopyrazol-4-yl)phenol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1H-pyrazol-4-yl)phenol,hydrobromide
• 4-(3-Imino-2,3-dihydro-1H-pyrazol-4-yl)phenol--hydrogen bromide (1/1)
• 92939-72-5
• p-(3-Aminopyrazol-4-yl)phenol hydrobromide
• DTXSID70918860
• Phenol, p-(3-aminopyrazol-4-yl)-, hydrobromide

• Inchi： 1S/C9H9N3O.BrH/c10-9-8(5-11-12-9)6-1-3-7(13)4-2-6;/h1-5,13H,(H3,10,11,12);1H
• InChI Key： ORPLAGPVXLKOMU-UHFFFAOYSA-N
• SMILES： Br.OC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

• Exact Mass: 255.00072Da
• Monoisotopic Mass: 255.00072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9Ų